Cas no 31769-65-0 (2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-)

• Product name: 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-
• CAS No: 31769-65-0
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 322561
• PubChem ID: 193681

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)-
• 3,5,6-trihydroxy-2-(2-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
• DTXSID60953705
• SCHEMBL12327984
• 31769-65-0
• 3,5,6-trihydroxy-2-(2-methylbutanoyl)-4,6-bis(3-methylbut-2-en-1-yl)cyclohexa-2,4-dien-1-one
• CHEBI:143242
• NS00094538

• Inchi： InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14,23-24,26H,7,9,11H2,1-6H3
• InChI Key： LDXMPKMQIKGJFN-UHFFFAOYSA-N
• SMILES： CCC(C(C1=C(O)C(C/C=C(\C)/C)=C(O)C(O)(C/C=C(\C)/C)C1=O)=O)C

Computed Properties

• Exact Mass: 362.2094
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methyl-2-buten-1-yl)-4-(2-methyl-1-oxobutyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature